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Compound of Interest

Compound Name: 5-lodo-2-methoxybenzyl alcohol
Cat. No.: B15092573
Get Quote

Executive Summary

Immediate Action Required: 5-lodo-2-methoxybenzyl alcohol (CAS: 197916-95-3) must be
classified and disposed of as Halogenated Organic Waste.

Do NOT combine this compound with general non-halogenated organic solvents (e.g., Acetone,
Ethanol waste). The presence of the iodine atom requires specific high-temperature
incineration protocols to prevent equipment corrosion and environmental release. Segregate
immediately into approved halogenated waste containers.

Chemical Profile & Hazard Identification

To handle this compound safely, one must understand its dual-nature reactivity. It is not merely
an alcohol; it is an aryl iodide.

e Chemical Structure Analysis:

o lodine Substituent (-1): The critical disposal driver. Organic iodides are thermally labile and
can release elemental iodine (
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) or hydrogen iodide (
) upon decomposition. This classifies the material as Halogenated.

o Benzyl Alcohol Moiety (-CH20H): Susceptible to oxidation. Incompatible with strong
oxidizing agents (e.g., chromic acid, permanganates) and acid chlorides.

o Methoxy Group (-OCHs): Generally stable but adds electron density to the ring, potentially
increasing reactivity toward electrophiles.

o Physical State: Typically a solid or viscous liquid (depending on purity and ambient
temperature).

o Key Hazards:
o H315/H319: Causes skin and serious eye irritation.[1][2]

o Light Sensitivity: Organic iodides often degrade under UV light. Waste containers should
be opaque or amber.

Personal Protective Equipment (PPE) Matrix

Standard latex gloves are insufficient for halogenated organic handling due to potential
permeation.

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Step-by-Step Disposal Protocol
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Phase 1: Waste Characterization & Segregation

The Golden Rule: If a waste stream contains >1,000 ppm (0.1%) halogens, the entire container

is classified as Halogenated Waste.
« |dentify the Matrix:

o Pure Compound: If disposing of expired/degraded pure solid, place it in a separate solid
waste container labeled "Halogenated Solids."

o Reaction Mixture: If the compound is dissolved in a solvent (e.g., Methanol, Ethyl Acetate),
the entire solution must now be treated as Halogenated Solvent Waste, even if the solvent

itself is non-halogenated.

Phase 2: Container Selection & Packaging
o Select Container: Use HDPE (High-Density Polyethylene) or Amber Glass.

o Expert Insight: Avoid metal containers. Over time, free iodine released from degradation

can corrode metal drums, leading to leaks.

 Light Protection: If using clear glass, wrap the container in aluminum foil to prevent photo-

degradation of the iodine bond during storage.

Phase 3: Labeling & Storage
e Labeling:

o Must read: "HAZARDOUS WASTE - HALOGENATED ORGANIC."

o List constituents: "5-lodo-2-methoxybenzyl alcohol” (Do not use abbreviations like
"IMBA").

o Check Hazard Boxes: [x] Toxic [X] Irritant.

o Storage: Store in a cool, dry area away from oxidizers. Ensure the cap is tightly sealed to

prevent the escape of volatile organic compounds (VOCS).
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Waste Stream Workflow (Decision Logic)

The following diagram illustrates the critical decision-making process for segregating this
specific compound.

( )
s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Decision tree for segregating 5-lodo-2-methoxybenzyl alcohol waste. Note that
even non-halogenated solvents become "Halogenated Waste" when this compound is added.

Regulatory Compliance & Emergency
Contingencies
Regulatory Framework (USA - RCRA)

» Waste Code: While 5-lodo-2-methoxybenzyl alcohol is not explicitly P- or U-listed, it falls
under Characteristic Waste if ignitable (D001) or simply as part of the Halogenated Solvent
stream (F-codes) if mixed with spent solvents like Methylene Chloride.

» EPA Mandate: The separation of halogenated waste is mandated because incineration of
halogens requires scrubbers to capture acid gases (HCI, HI, HF). Burning halogenated
waste in non-halogenated incinerators is a violation of the Clean Air Act.

Spill Management
e Minor Spill (< 10 g/mL):
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Isolate the area.

[e]

o

Solid: Sweep up carefully to avoid dust generation. Place in a jar labeled "Halogenated
Debris."

o

Liquid: Absorb with vermiculite or sand. Do NOT use paper towels as the primary
containment for large volumes if strong oxidizers are present.

o

Clean surface with soap and water; collect rinsate as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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